2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C20H19N7O4/c1-24-18-17(19(30)25(2)20(24)31)27(11-21-18)10-15(28)22-13-7-5-4-6-12(13)14-8-9-16(29)26(3)23-14/h4-9,11H,10H2,1-3H3,(H,22,28)
• InChI Key: FUIOFHHRDZYHLE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC=CC=C2NC(=O)CN3C=NC4=C3C(=O)N(C(=O)N4C)C
• Molecular Formula: C20H19N7O4
• Molecular Weight: 421.4 g/mol

Description

2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H19N7O4 and its molecular weight is 421.417. The purity is usually 95%.
BenchChem offers high-quality 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activity Studies

Studies on novel carboxamides based on the pyrazolobenzothiazine ring system have synthesized compounds evaluated for antioxidant activity. Many compounds in these series were found to possess moderate to significant radical scavenging activity, suggesting potential utility in designing bioactive molecules with antioxidant properties (Ahmad et al., 2012).

Antimicrobial Activities

Research into 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones has led to the synthesis of compounds with potential antimicrobial properties. These compounds underwent screening against susceptible and resistant Gram-positive and Gram-negative bacteria, indicating the potential for development into antimicrobial agents (Sharma et al., 2004).

Molecular Imaging Applications

In the context of molecular imaging, research on 18F-labeled PET ligands, such as 18F-FEAC and 18F-FEDAC, has shown potential in visualizing increases in translocator protein expression in the infarcted rat brain. This suggests applications in imaging studies related to brain injuries or diseases (Yui et al., 2010).

Synthesis and Biological Activity

The synthesis and biological activity evaluation of various compounds, including those with benzothiazine derivatives, have indicated potential for applications in herbicidal and fungicidal activities. Such studies contribute to the understanding of structure-activity relationships in the development of agricultural chemicals (Gul et al., 2017).